Cas no 1545304-75-3 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl)-
• CAS No: 1545304-75-3
• MF: C₇H₇N₅OS
• MW: 209.228378534317
• CID: 5262721
• Update Time: 2025-11-01

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl)-

• Inchi： 1S/C7H7N5OS/c1-3-2-4(13-12-3)5-9-6(8)11-7(14)10-5/h2H,1H3,(H3,8,9,10,11,14)
• InChI Key： XUEHANSWRRUBNS-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2ON=C(C)C=2)=NC1=S

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl)-

Introduction to 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1545304-75-3, identified as 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework comprising a triazine core functionalized with thione, amino, and isoxazole substituents, has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The triazine moiety is a well-studied scaffold in chemical biology, known for its versatility in forming stable complexes with biological targets. The incorporation of a thione group at the 2-position of the triazine ring introduces electrophilic characteristics that can facilitate further derivatization and interaction with nucleophiles. Additionally, the presence of an amino group at the 6-position and a 3-methyl-5-isoxazolyl substituent at the 4-position adds layers of complexity to its reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of derivatives of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl), opening new avenues for exploration in drug development. Researchers have leveraged these derivatives to investigate their interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation.

One particularly intriguing aspect of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is often associated with pathological conditions. The structural features of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl) make it a promising candidate for modulating kinase activity. Studies have demonstrated that certain derivatives exhibit inhibitory effects on specific kinases by binding to their active sites and disrupting normal signaling cascades.

The isoxazole substituent in this compound also contributes to its pharmacological profile. Isoxazoles are heterocyclic compounds known for their biological activity across a wide range of therapeutic areas. In particular, they have shown promise as antimicrobial agents and anti-inflammatory compounds. The combination of a triazine core with an isoxazole moiety in 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl) suggests that it may possess dual functionality, capable of interacting with multiple targets simultaneously.

In vitro studies have provided valuable insights into the biochemical properties of this compound. Researchers have employed various spectroscopic techniques and computational methods to elucidate its structure-activity relationships. These studies have revealed that subtle modifications to the molecular framework can significantly alter its biological potency and selectivity. For instance, replacing the methyl group on the isoxazole ring with other functional groups has been found to enhance or diminish its inhibitory effects on target enzymes.

The therapeutic potential of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl) has also been explored in preclinical models. Animal studies have shown that certain derivatives exhibit promising efficacy against cancerous growths without significant toxicity. These findings support further investigation into the compound's mechanisms of action and its potential as a lead molecule for drug development.

From a synthetic chemistry perspective, the preparation of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-5-isoxazolyl) presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to access this compound and its derivatives on a larger scale. These advancements include novel catalytic systems and green chemistry approaches that enhance efficiency and sustainability.

The future directions for research on this compound are multifaceted. Further exploration into its pharmacological properties is warranted to uncover additional therapeutic applications. Additionally, computational modeling can play a crucial role in designing novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion,1,3,5-Triazine-2(1H)-thione, 6-amino, 4-(³methyl^-5isoxazolyl^{) represents a significant advancement in chemical biology with potential implications for drug discovery and disease treatment. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic agents.}